Cas no 2087515-15-7 (potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide)

• Product Name: potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide
• CAS No: 2087515-15-7
• MF: C₁₃H₁₀BClF₃KO
• MW: 324.575414180756
• CID: 5559326
• PubChem ID: 63677687
• Update Time: 2025-06-08

potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• EN300-14908641
• potassium {4-[(4-chlorophenyl)methoxy]phenyl}trifluoroboranuide
• AKOS012988463
• 2087515-15-7
• potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide

• Inchi： 1S/C13H10BClF3O.K/c15-12-5-1-10(2-6-12)9-19-13-7-3-11(4-8-13)14(16,17)18;/h1-8H,9H2;/q-1;+1
• InChI Key： XVQYIYCAPYATFB-UHFFFAOYSA-N
• SMILES： [K+].ClC1C=CC(=CC=1)COC1C=CC([B-](F)(F)F)=CC=1

Computed Properties

• Exact Mass: 324.0102388g/mol
• Monoisotopic Mass: 324.0102388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide

Comprehensive Overview of Potassium {4-(4-Chlorophenyl)Methoxyphenyl}Trifluoroboranuide (CAS No. 2087515-15-7)

Potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide (CAS No. 2087515-15-7) is a highly specialized organoboron compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications in pharmaceutical and material sciences. This compound belongs to the class of trifluoroborates, which are known for their stability and reactivity, making them invaluable in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

The molecular structure of potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide features a trifluoroborate anion paired with a potassium cation, enhancing its solubility in polar solvents. The presence of the 4-(4-chlorophenyl)methoxy group introduces steric and electronic effects that influence its reactivity, making it a preferred choice for constructing complex aromatic systems. Researchers have leveraged this compound to develop novel drug intermediates and advanced materials, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In the context of current trends, organoboron compounds like 2087515-15-7 are increasingly explored for their role in green chemistry initiatives. With the global push toward reducing hazardous waste, the use of trifluoroborates as alternatives to traditional palladium catalysts has become a hot topic. This compound’s stability under ambient conditions and low toxicity profile further bolster its appeal in environmentally conscious research.

Another area of interest is the application of potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide in bioconjugation and proteomics. Its ability to form stable covalent bonds with biomolecules has opened doors for designing targeted therapeutic agents and diagnostic tools. This aligns with the rising popularity of precision medicine, where researchers seek compounds that can be tailored for specific biological interactions.

From an industrial perspective, the scalability of CAS No. 2087515-15-7 synthesis is a critical advantage. Manufacturers are optimizing routes to produce this compound at scale while maintaining high purity, addressing the needs of high-throughput screening and commercial drug development. Its compatibility with automated synthesis platforms also makes it a fit for AI-driven drug discovery, a rapidly evolving field.

In summary, potassium {4-(4-chlorophenyl)methoxyphenyl}trifluoroboranuide (CAS No. 2087515-15-7) stands at the intersection of innovation and practicality. Its multifaceted applications—from catalysis to biomedical research—reflect the compound’s adaptability to contemporary scientific challenges. As the demand for sustainable chemistry and tailored therapeutics grows, this compound is poised to remain a key player in advancing scientific frontiers.